Cas no 2551116-01-7 (7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one)
7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one is a spirocyclic compound featuring a fused azetidine-benzoxazine scaffold with a chloro substituent. Its unique structure imparts rigidity and conformational constraint, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the azetidine ring enhances metabolic stability, while the benzoxazine moiety offers potential for diverse functionalization. This compound is particularly useful in the synthesis of biologically active molecules, including enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and high purity make it suitable for rigorous research applications. The chloro group further provides a handle for selective derivatization, enabling tailored modifications for targeted studies.
![7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one structure](https://ossimg.kuujia.com/scimg/2551500/2551116-01-7x500.png)
2551116-01-7 structure
Product Name:7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one
CAS No:2551116-01-7
MF:C10H9ClN2O2
MW:224.643661260605
CID:5876441
PubChem ID:155822987
Update Time:2025-10-29
7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-7432672
- 7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one
- 2551116-01-7
- 7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one
-
- Inchi： 1S/C10H9ClN2O2/c11-6-1-2-7-8(3-6)13-9(14)15-10(7)4-12-5-10/h1-3,12H,4-5H2,(H,13,14)
- InChI Key： USCGSSBKGOZQMC-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NC(=O)OC12CNC1
Computed Properties
- Exact Mass: 224.0352552g/mol
- Monoisotopic Mass: 224.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 50.4Ų
7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7432672-0.05g |
7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one |
2551116-01-7 | 95% | 0.05g |
$1056.0 | 2024-05-24 | |
| Enamine | EN300-7432672-0.1g |
7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one |
2551116-01-7 | 95% | 0.1g |
$1106.0 | 2024-05-24 | |
| Enamine | EN300-7432672-0.25g |
7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one |
2551116-01-7 | 95% | 0.25g |
$1156.0 | 2024-05-24 | |
| Enamine | EN300-7432672-0.5g |
7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one |
2551116-01-7 | 95% | 0.5g |
$1207.0 | 2024-05-24 | |
| Enamine | EN300-7432672-1.0g |
7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one |
2551116-01-7 | 95% | 1.0g |
$1256.0 | 2024-05-24 | |
| Enamine | EN300-7432672-2.5g |
7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one |
2551116-01-7 | 95% | 2.5g |
$2464.0 | 2024-05-24 | |
| Enamine | EN300-7432672-5.0g |
7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one |
2551116-01-7 | 95% | 5.0g |
$3645.0 | 2024-05-24 | |
| Enamine | EN300-7432672-10.0g |
7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one |
2551116-01-7 | 95% | 10.0g |
$5405.0 | 2024-05-24 |
7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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